Cas no 1804402-36-5 (Methyl 2-bromo-3-cyano-5-methoxyphenylacetate)

• Product Name: Methyl 2-bromo-3-cyano-5-methoxyphenylacetate
• CAS No: 1804402-36-5
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• CID: 4976822
• Update Time: 2025-08-05

Methyl 2-bromo-3-cyano-5-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-cyano-5-methoxyphenylacetate
• methyl 2-(2-bromo-3-cyano-5-methoxyphenyl)acetate

• Inchi： 1S/C11H10BrNO3/c1-15-9-3-7(5-10(14)16-2)11(12)8(4-9)6-13/h3-4H,5H2,1-2H3
• InChI Key： DYZHEXUMGQMGNO-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(C=C1CC(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2.1
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-bromo-3-cyano-5-methoxyphenylacetate

Methyl 2-bromo-3-cyano-5-methoxyphenylacetate (CAS No. 1804402-36-5)

Methyl 2-bromo-3-cyano-5-methoxyphenylacetate, with the CAS number 1804402-36-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a methyl ester group with a substituted phenyl ring containing bromine, cyano, and methoxy substituents. The combination of these functional groups makes it a versatile building block for various chemical transformations and applications.

The molecular structure of Methyl 2-bromo-3-cyano-5-methoxyphenylacetate is particularly intriguing due to the strategic placement of substituents on the aromatic ring. The bromine atom at position 2, the cyano group at position 3, and the methoxy group at position 5 create a highly activated aromatic system with distinct electronic properties. This arrangement not only enhances the compound's reactivity but also opens up possibilities for selective substitution reactions, making it an invaluable intermediate in the synthesis of complex molecules.

Recent studies have highlighted the potential of this compound in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and anticancer properties. The bromine substituent, for instance, has been shown to facilitate nucleophilic aromatic substitution reactions, enabling the incorporation of various bioactive groups into the molecule. Similarly, the cyano group serves as an excellent electron-withdrawing moiety, which can modulate the electronic properties of the compound and influence its biological activity.

In addition to its role in medicinal chemistry, Methyl 2-bromo-3-cyano-5-methoxyphenylacetate has found applications in materials science. Its ability to undergo controlled polymerization reactions has made it a candidate for the development of novel polymeric materials with tailored properties. For instance, recent research has demonstrated its use as a monomer in the synthesis of stimuli-responsive polymers, which can exhibit reversible changes in their physical properties under specific environmental conditions.

The synthesis of this compound typically involves multi-step organic reactions that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the bromination of a suitably substituted phenol derivative followed by successive cyanation and methylation steps. The use of modern catalytic systems and advanced purification techniques has significantly improved the efficiency of these processes, making large-scale production feasible.

From an environmental perspective, there is growing interest in understanding the fate and behavior of Methyl 2-bromo-3-cyano-5-methoxyphenylacetate in various ecosystems. Preliminary studies suggest that this compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to fully characterize its environmental impact. Regulatory agencies are closely monitoring its use to ensure compliance with safety standards and minimize potential risks to human health and the environment.

In conclusion, Methyl 2-bromo-3-cyano-5-methoxyphenylacetate (CAS No. 1804402-36-5) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science applications, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the advancement of modern chemistry.